Cas no 2172594-68-0 (2,2,4,4-tetramethyl-7-azaspiro5.6dodecane)

• Product Name: 2,2,4,4-tetramethyl-7-azaspiro5.6dodecane
• CAS No: 2172594-68-0
• MF: C₁₅H₂₉N
• MW: 223.397464513779
• CID: 5762005
• PubChem ID: 165600342
• Update Time: 2025-05-27

2,2,4,4-tetramethyl-7-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 2172594-68-0
• EN300-1629119
• 2,2,4,4-tetramethyl-7-azaspiro[5.6]dodecane
• 2,2,4,4-tetramethyl-7-azaspiro5.6dodecane

• Inchi： 1S/C15H29N/c1-13(2)10-14(3,4)12-15(11-13)8-6-5-7-9-16-15/h16H,5-12H2,1-4H3
• InChI Key： OSUVVIPGSMOWKK-UHFFFAOYSA-N
• SMILES： N1CCCCCC21CC(C)(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 223.229999929g/mol
• Monoisotopic Mass: 223.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Additional information on 2,2,4,4-tetramethyl-7-azaspiro5.6dodecane

Comprehensive Overview of 2,2,4,4-Tetramethyl-7-azaspiro[5.6]dodecane (CAS No. 2172594-68-0)

The compound 2,2,4,4-tetramethyl-7-azaspiro[5.6]dodecane (CAS No. 2172594-68-0) is a structurally unique spirocyclic amine that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, characterized by a spiro[5.6]dodecane core and four methyl groups, offers exceptional steric and electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for spirocyclic compounds like 2,2,4,4-tetramethyl-7-azaspiro[5.6]dodecane has surged due to their versatility in medicinal chemistry. A 2023 study highlighted its role as a rigid scaffold for designing GPCR modulators, a hot topic in neurodegenerative disease research. The compound’s lipophilic nature and conformational rigidity also align with trends in BBB (blood-brain barrier) penetration optimization, a key challenge in CNS drug development.

From a synthetic perspective, CAS 2172594-68-0 is often synthesized via multistep cyclization reactions, with yields optimized through microwave-assisted techniques—a method frequently searched in organic chemistry forums. Its aza-spiro structure is particularly notable for mimicking natural product motifs, a trend driven by the pharmaceutical industry’s focus on bioinspired drug design. Analytical techniques like NMR and HPLC-MS are critical for characterizing its purity, as impurities can affect downstream applications in high-throughput screening.

Environmental and regulatory considerations are also pivotal. While 2,2,4,4-tetramethyl-7-azaspiro[5.6]dodecane is not classified as hazardous, its biodegradability and ecotoxicity profiles are under evaluation to meet green chemistry standards. This aligns with the growing emphasis on Sustainable Development Goals (SDGs) in chemical manufacturing, a topic dominating industry conferences and academic publications.

In summary, CAS 2172594-68-0 represents a cutting-edge example of spirocyclic chemistry with broad applications. Its integration into AI-driven drug discovery platforms and catalysis research underscores its relevance in modern science. For researchers, suppliers, or investors, understanding its structure-activity relationships (SAR) and market trends is essential to leverage its full potential.